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Compound of Interest

Compound Name: Triisopropylamine

Cat. No.: B1593748 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of triisopropylamine (CAS No. 3424-

21-3), a sterically hindered amine crucial in various chemical syntheses. This document details

available commercial grades, major suppliers, and key considerations for its use in research

and pharmaceutical development.

Introduction to Triisopropylamine
Triisopropylamine is a colorless to pale yellow liquid with a characteristic amine odor. Its

molecular structure, featuring three bulky isopropyl groups attached to a central nitrogen atom,

renders it a non-nucleophilic base. This steric hindrance is the primary driver of its utility in

organic synthesis, where it can effectively deprotonate acidic protons without interfering with

electrophilic centers.[1][2]

Key Properties:
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Property Value

CAS Number 3424-21-3

Molecular Formula C9H21N

Molecular Weight 143.27 g/mol

Boiling Point 131.8 °C

Density 0.752 g/cm³

Suppliers and Purity Grades
A variety of chemical suppliers offer triisopropylamine in several purity grades suitable for

different applications, from research and development to larger-scale manufacturing. While

detailed specifications can vary by supplier and batch, the following tables summarize the

commonly available grades. Researchers are advised to request lot-specific Certificates of

Analysis (CoA) for critical applications.

Table 1: Major Suppliers of Triisopropylamine
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Supplier Website Notes

BLD Pharm --INVALID-LINK--
Offers various quantities for

research and development.

CymitQuimica --INVALID-LINK--
Provides different purity

grades.

Multichem --INVALID-LINK--
Leading importer and

distributor.[1]

Silver Fern Chemical --INVALID-LINK--
Supplier of bulk and packaged

triisopropylamine.[3]

Sigma-Aldrich (Merck) --INVALID-LINK--

Offers various grades,

including for early discovery

research.[4]

Thermo Scientific --INVALID-LINK--
Provides triisopropylamine for

research purposes.

Table 2: Available Purity Grades and Typical Specifications

Purity Grade Assay (%)
Key Specifications
(Typical)

Common
Applications

≥ 99% ≥ 99.0

Appearance: Clear,

colorless to pale

yellow liquid.[1]

Pharmaceutical

synthesis, polymer

initiation.[1]

97% 97.0

Refractive Index

(n20/D): 1.392–1.393.

[3]

Organic synthesis,

catalyst.[3]

Research Grade Varies

Often supplied with

minimal analytical

data; user verification

is recommended.[4]

Early-stage research

and development.
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Note: The specifications provided are typical and may vary. Always refer to the supplier's CoA

for precise data.

Experimental Protocols
Purity Determination by Gas Chromatography (GC-FID)
The purity of triisopropylamine can be effectively determined using gas chromatography with

a flame ionization detector (GC-FID). The following is an adapted protocol based on

established methods for analyzing structurally similar amines.[5][6]

Instrumentation:

Gas Chromatograph: Agilent 7890 or equivalent, equipped with a Flame Ionization Detector

(FID).

Column: Agilent CP-Volamine (30 m x 0.32 mm, 5 µm film thickness) or equivalent column

designed for amine analysis.

Inlet Liner: Restek Siltek® liner or equivalent deactivated liner.[5][6]

Software: Data acquisition and processing software (e.g., Thermo Scientific Atlas CDS).

Chromatographic Conditions:
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Parameter Condition

Carrier Gas Helium

Inlet Temperature 250 °C

Split Ratio 20:1

Oven Program
Initial: 50 °C, hold for 2 minRamp: 15 °C/min to

280 °C, hold for 5 min

Detector Temperature 300 °C

Hydrogen Flow 40 mL/min

Air Flow 450 mL/min

Makeup Gas (He) 30 mL/min

Sample Preparation:

Prepare a stock solution of triisopropylamine (approximately 1000 µg/mL) in a suitable

solvent such as acetonitrile or methanol.

Prepare a series of calibration standards by diluting the stock solution.

For analysis, dilute the triisopropylamine sample to fall within the calibration range.

Procedure:

Inject 1 µL of each standard and sample solution into the GC.

Integrate the peak corresponding to triisopropylamine and any impurity peaks.

Construct a calibration curve from the standard solutions and determine the concentration of

triisopropylamine in the sample. Purity is calculated as the percentage of the main peak

area relative to the total peak area.

Applications in Organic Synthesis
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The primary application of triisopropylamine in organic synthesis stems from its nature as a

sterically hindered, non-nucleophilic base. It is particularly useful in reactions where a strong

base is required to deprotonate a carbon acid, but where nucleophilic attack by the base on an

electrophilic center would be an undesirable side reaction.

Formation of Silyl Enol Ethers
A key application of hindered bases is in the regioselective formation of silyl enol ethers from

ketones. The base deprotonates the α-carbon of the ketone to form an enolate, which is then

trapped by a silylating agent (e.g., trimethylsilyl chloride). The use of a hindered base like

triisopropylamine can favor the formation of the kinetic enolate over the more

thermodynamically stable one.[7]

Reactants Products

Ketone Silyl Enol Ether
Deprotonation & Silylation

Triisopropylamine
(Hindered Base) [TIPA-H]+Cl-

Protonation

R3Si-Cl
(e.g., TMSCl)

Click to download full resolution via product page

Caption: General workflow for the synthesis of a silyl enol ether using a hindered base.

The logical flow of this reaction is depicted in the following diagram:
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Caption: Logical steps in the formation of a silyl enol ether.

Conclusion
Triisopropylamine is a valuable reagent for researchers and drug development professionals,

primarily serving as a non-nucleophilic base in a variety of organic transformations.

Understanding the available purity grades and selecting a reliable supplier are critical first steps

for its successful application. The experimental protocols and reaction examples provided in
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this guide offer a solid foundation for incorporating triisopropylamine into synthetic workflows.

For the most demanding applications, direct communication with suppliers to obtain detailed,

lot-specific analytical data is strongly recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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